Cas no 2098090-78-7 (3-Cyclobutylidene-8-azabicyclo[3.2.1]octane hydrochloride)

• Product Name: 3-Cyclobutylidene-8-azabicyclo[3.2.1]octane hydrochloride
• CAS No: 2098090-78-7
• MF: C₁₁H₁₈ClN
• MW: 199.720322132111
• CID: 5212958
• Update Time: 2025-05-19

3-Cyclobutylidene-8-azabicyclo[3.2.1]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyclobutylidene-8-azabicyclo[3.2.1]octane hydrochloride

• Inchi： 1S/C11H17N.ClH/c1-2-8(3-1)9-6-10-4-5-11(7-9)12-10;/h10-12H,1-7H2;1H
• InChI Key： XDZYEDDNNYLGQT-UHFFFAOYSA-N
• SMILES： C1(=C2CCC2)CC2CCC(N2)C1.Cl

Additional information on 3-Cyclobutylidene-8-azabicyclo[3.2.1]octane hydrochloride

Introduction to 3-Cyclobutylidene-8-azabicyclo[3.2.1]octane hydrochloride (CAS No. 2098090-78-7) in Modern Chemical and Biomedical Research

3-Cyclobutylidene-8-azabicyclo[3.2.1]octane hydrochloride, identified by the chemical abstracts service number 2098090-78-7, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This bicyclic amine derivative features a unique cyclobutylidene substituent attached to an azabicyclo[3.2.1]octane core, which imparts distinct steric and electronic properties conducive to biological activity. The hydrochloride salt form enhances its solubility, making it more amenable for formulation in pharmaceutical applications.

The molecular framework of 3-cyclobutylidene-8-azabicyclo[3.2.1]octane hydrochloride exhibits a high degree of conformational flexibility, which is a critical factor in its potential as a lead compound for drug development. The presence of the azabicyclo moiety introduces a nitrogen atom into the core structure, which can serve as a hydrogen bond acceptor or participate in coordination interactions with biological targets. This feature has been leveraged in the design of molecules targeting neurological disorders, where precise binding interactions are often required.

Recent advancements in computational chemistry have enabled more accurate predictions of the binding affinities and pharmacokinetic profiles of complex molecules like 3-cyclobutylidene-8-azabicyclo[3.2.1]octane hydrochloride. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in pain modulation and neuroprotection. For instance, preliminary virtual screening has indicated potential binding to mu-opioid receptors, which are key targets in the development of analgesic agents.

The cyclobutylidene group in the molecule contributes to its steric bulk, which can be exploited to improve selectivity over off-target interactions. This is particularly important in drug discovery, where minimizing side effects is paramount. The rigid bicyclic system also provides stability to the molecule, enhancing its shelf life and storage conditions under controlled environments.

In vitro studies have begun to explore the pharmacological properties of 3-cyclobutylidene-8-azabicyclo[3.2.1]octane hydrochloride by examining its effects on cell lines relevant to neurological diseases. Initial findings suggest that the compound may exhibit neuroprotective effects by modulating inflammatory pathways and reducing oxidative stress. These mechanisms are of particular interest given the increasing prevalence of neurodegenerative disorders worldwide.

The synthesis of 3-cyclobutylidene-8-azabicyclo[3.2.1]octane hydrochloride represents a challenge due to the complexity of its cyclic structure and the need for precise functionalization at multiple positions. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have made it feasible to produce this compound with high enantiomeric purity, which is crucial for evaluating its stereochemical specificity in biological assays.

Future research directions include exploring derivatives of 3-cyclobutylidene-8-azabicyclo[3.2.1]octane hydrochloride that may enhance potency or reduce toxicity while maintaining efficacy. Structure-activity relationship (SAR) studies will be essential in optimizing this scaffold for therapeutic applications. Additionally, preclinical trials are planned to evaluate the safety and efficacy of this compound in animal models before progressing to human clinical testing.

The interdisciplinary nature of modern drug discovery underscores the importance of compounds like 3-cyclobutylidene-8-azabicyclo[3.2.1]octane hydrochloride, which bridge organic chemistry, medicinal chemistry, and biomedical research. By leveraging cutting-edge techniques in molecular design and synthesis, researchers continue to uncover novel therapeutic agents that address unmet medical needs.